Cas no 109899-57-2 (methyl 2-(2-methylanilino)-3-nitrobenzoate)

• Product name: methyl 2-(2-methylanilino)-3-nitrobenzoate
• CAS No: 109899-57-2
• MF: C₁₅H₁₄N₂O₄
• MW: 286.283
• CID: 2606241
• PubChem ID: 71335011

methyl 2-(2-methylanilino)-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-methylanilino)-3-nitrobenzoate
• DTXSID80763045
• Methyl 3-nitro-2-(o-tolylamino)benzoate
• SB82325
• 109899-57-2
• Methyl 2-(2-methylanilino)-3-nitrobenzoate

• Inchi： InChI=1S/C15H14N2O4/c1-10-6-3-4-8-12(10)16-14-11(15(18)21-2)7-5-9-13(14)17(19)20/h3-9,16H,1-2H3
• InChI Key： VKADBXOCDLYNIN-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 286.09535693Da
• Monoisotopic Mass: 286.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.2Ų